N-(3-((3,4-dimethoxyphenyl)(morpholino)methyl)-4,5-dimethylthiophen-2-yl)furan-2-carboxamide

• IUPAC Name: N-[3-[(3,4-dimethoxyphenyl)-morpholin-4-ylmethyl]-4,5-dimethylthiophen-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C24H28N2O5S/c1-15-16(2)32-24(25-23(27)19-6-5-11-31-19)21(15)22(26-9-12-30-13-10-26)17-7-8-18(28-3)20(14-17)29-4/h5-8,11,14,22H,9-10,12-13H2,1-4H3,(H,25,27)
• InChI Key: YGDDPQHFQCQNMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(C2=CC(=C(C=C2)OC)OC)N3CCOCC3)NC(=O)C4=CC=CO4)C
• Molecular Formula: C24H28N2O5S
• Molecular Weight: 456.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a furan ring, a thiophene ring, and a carboxamide group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. Detailed structural analysis would typically involve techniques like X-ray diffraction, IR spectroscopy, and NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific conditions and reagents used. The presence of the carboxamide group suggests that it could participate in reactions like hydrolysis or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups it contains. These could include properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Compounds with similar structures have been found to exhibit a range of biological activities, including anticancer, antibacterial, antifungal, anti-inflammatory, and immunomodulatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and toxicity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, structural analysis, and investigation of its potential biological activities. This could include in vitro and in vivo studies to evaluate its potential therapeutic effects.